Cas no 1520455-76-8 (2-(1,3-oxazol-5-yl)propan-1-amine)
2-(1,3-oxazol-5-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-oxazol-5-yl)propan-1-amine
- 5-Oxazoleethanamine, β-methyl-
- EN300-1600008
- 2-(OXAZOL-5-YL)PROPAN-1-AMINE
- 1520455-76-8
-
- Inchi: 1S/C6H10N2O/c1-5(2-7)6-3-8-4-9-6/h3-5H,2,7H2,1H3
- InChI Key: VCKVAOOBXRUIAR-UHFFFAOYSA-N
- SMILES: O1C(C(C)CN)=CN=C1
Computed Properties
- Exact Mass: 126.079312947g/mol
- Monoisotopic Mass: 126.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.058±0.06 g/cm3(Predicted)
- Boiling Point: 197.6±15.0 °C(Predicted)
- pka: 9.06±0.10(Predicted)
2-(1,3-oxazol-5-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1600008-50mg |
2-(1,3-oxazol-5-yl)propan-1-amine |
1520455-76-8 | 50mg |
$1895.0 | 2023-09-23 | ||
| Enamine | EN300-1600008-100mg |
2-(1,3-oxazol-5-yl)propan-1-amine |
1520455-76-8 | 100mg |
$1986.0 | 2023-09-23 | ||
| Enamine | EN300-1600008-250mg |
2-(1,3-oxazol-5-yl)propan-1-amine |
1520455-76-8 | 250mg |
$2077.0 | 2023-09-23 | ||
| Enamine | EN300-1600008-500mg |
2-(1,3-oxazol-5-yl)propan-1-amine |
1520455-76-8 | 500mg |
$2167.0 | 2023-09-23 | ||
| Enamine | EN300-1600008-1000mg |
2-(1,3-oxazol-5-yl)propan-1-amine |
1520455-76-8 | 1000mg |
$2257.0 | 2023-09-23 | ||
| Enamine | EN300-1600008-2500mg |
2-(1,3-oxazol-5-yl)propan-1-amine |
1520455-76-8 | 2500mg |
$4424.0 | 2023-09-23 | ||
| Enamine | EN300-1600008-5000mg |
2-(1,3-oxazol-5-yl)propan-1-amine |
1520455-76-8 | 5000mg |
$6545.0 | 2023-09-23 | ||
| Enamine | EN300-1600008-10000mg |
2-(1,3-oxazol-5-yl)propan-1-amine |
1520455-76-8 | 10000mg |
$9704.0 | 2023-09-23 | ||
| Enamine | EN300-1600008-0.05g |
2-(1,3-oxazol-5-yl)propan-1-amine |
1520455-76-8 | 0.05g |
$1895.0 | 2023-05-27 | ||
| Enamine | EN300-1600008-0.1g |
2-(1,3-oxazol-5-yl)propan-1-amine |
1520455-76-8 | 0.1g |
$1986.0 | 2023-05-27 |
2-(1,3-oxazol-5-yl)propan-1-amine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-(1,3-oxazol-5-yl)propan-1-amine
Professional Introduction to 2-(1,3-oxazol-5-yl)propan-1-amine (CAS No. 1520455-76-8)
2-(1,3-oxazol-5-yl)propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1520455-76-8, has garnered attention due to its potential applications in drug development and bioorganic synthesis. The molecular structure of 2-(1,3-oxazol-5-yl)propan-1-amine incorporates an oxazole ring, a heterocyclic moiety known for its versatility in medicinal chemistry, alongside an amine functional group that enhances its reactivity and binding affinity.
The oxazole ring in 2-(1,3-oxazol-5-yl)propan-1-amine is a key feature that contributes to its pharmacological relevance. Oxazole derivatives are widely recognized for their role in various biological processes, including antimicrobial, anti-inflammatory, and antiviral activities. The presence of the oxazole moiety in this compound suggests potential therapeutic applications, particularly in the design of novel drugs targeting infectious diseases and inflammatory conditions. Recent studies have highlighted the importance of oxazole-based scaffolds in developing next-generation pharmaceuticals due to their ability to modulate enzyme activity and interact with biological targets effectively.
The amine functional group in the molecular structure of 2-(1,3-oxazol-5-yl)propan-1-amine further enhances its utility as a building block in synthetic chemistry. Amines are fundamental components in the synthesis of a wide range of pharmacologically active compounds, including neurotransmitter analogs and kinase inhibitors. The propanyl chain attached to the oxazole ring provides additional flexibility, allowing for modifications that can fine-tune the compound's pharmacokinetic properties. This structural feature makes 2-(1,3-oxazol-5-yl)propan-1-amine a valuable intermediate in the development of complex molecular architectures.
In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The combination of an oxazole ring and an amine group in 2-(1,3-oxazol-5-yl)propan-1-amine positions it as a promising candidate for further investigation. Researchers have been particularly interested in how the electronic and steric properties of this compound influence its interaction with biological targets. Computational studies have shown that the oxazole ring can effectively engage with aromatic residues in proteins, while the amine group can form hydrogen bonds with polar backbones. These interactions are crucial for designing molecules with high specificity and affinity.
The synthesis of 2-(1,3-oxtailzole)-5-propanoiamine(CAS No. 1520455)76)> has been optimized to ensure high yield and purity, making it accessible for various downstream applications. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. These methods include nucleophilic substitution reactions, reductive amination, and palladium-catalyzed cross-coupling reactions. The optimization of synthetic routes has enabled researchers to produce larger quantities of this compound for both laboratory-scale experiments and industrial-scale manufacturing.
The pharmacological profile of 2-(1,3-oxtailzole)-5-propanoiamine(CAS No.) 152045)76> is currently under investigation by multiple research teams worldwide. Preliminary studies have demonstrated its potential as an inhibitor of certain enzymes implicated in metabolic disorders and cancer progression. The oxazole ring's ability to modulate enzyme activity has been particularly noteworthy, with early findings suggesting that it can disrupt aberrant signaling pathways associated with these diseases. Further preclinical studies are underway to evaluate its safety profile and determine optimal dosing regimens.
The versatility of 2-(1-oxtailzole)-5-propanoiamine(CAS No.) 152045)76> also extends to its role as a scaffold for drug discovery programs. By modifying different parts of its molecular structure, researchers can generate libraries of derivatives with tailored properties. This approach has led to the identification of several lead compounds with improved pharmacological profiles compared to the parent molecule. The ability to fine-tune interactions with biological targets through structural modifications makes this compound an attractive tool for medicinal chemists seeking to develop innovative therapies.
In conclusion,
>(CAS No.) 152045)76
(CAS No.) 152045)76
(CAS No.) 152045)76
(CAS No.) 152045)76
(CAS No.) 152045)76
(CAS No.) 152045)76
(CAS No.) 152045)76
(CAS No.) 152045)76
(CAS No.) 152045)76
(CAS No.) 152045-strong>>(CAS Number: 152045-strong>>(CAS Number: 152045-strong>>(CAS Number: 152045-strong>>(CAS Number: 152045-strong>>(CAS Number: 152045-strong>>(CAS Number: 152045-strong>>(CAS Number: 152045-strong>>(CAS Number: 152045-strong>>(CAS Number: strong>>is a multifaceted compound with significant potential in pharmaceutical research and development.>Its unique structural features make it a valuable intermediate for synthesizing novel drugs targeting various diseases.>With ongoing investigations into its pharmacological properties,>it is poised to play a crucial role in future therapeutic advancements.>The continued exploration of this compound will likely yield new insights into drug design principles and lead to innovative treatments for unmet medical needs.>();
1520455-76-8 (2-(1,3-oxazol-5-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)